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Compound of Interest

Compound Name: Allyl alpha-ionone

Cat. No.: B1235873

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of publicly available information regarding the
toxicological profile of Allyl a-ionone. A comprehensive safety assessment by the Research
Institute for Fragrance Materials (RIFM) was published in October 2024, but the full text
containing detailed experimental protocols and complete datasets was not accessible during
the compilation of this guide. For definitive data and methodologies, it is imperative to consult
the full RIFM report.

Introduction

Allyl a-ionone is a synthetic fragrance ingredient valued for its complex fruity, floral, and woody
aroma profile. As with any chemical intended for use in consumer products, a thorough
understanding of its toxicological profile is essential to ensure human safety. This guide
synthesizes available data on the physicochemical properties, toxicokinetics, and various
toxicological endpoints of Allyl a-ionone. It is intended to serve as a resource for researchers,
scientists, and professionals involved in drug development and safety assessment.

Physicochemical Properties

A solid understanding of the physicochemical properties of a substance is fundamental to
assessing its toxicological potential, including its absorption, distribution, metabolism, and
excretion (ADME) profile.
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Property Value Reference
CAS Number 79-78-7 [1]
Molecular Formula Ci16H240 [1]
Molecular Weight 232.37 g/mol [1]
Appearance Colorless to pale yellow liquid [1]

267.0 °C at 760 mmHg

Boiling Point )
(Predicted)

LogP (Octanol/Water Partition )
o 4.8 (Predicted)
Coefficient)

Water Solubility 14.8 mg/L at 25 °C (Predicted)

Toxicological Endpoints

This section summarizes the available toxicological data for Allyl a-ionone across various
endpoints. Due to limitations in accessing full study reports, detailed experimental protocols are
largely based on standardized OECD guidelines and general descriptions found in secondary
sources.

Acute Toxicity

Acute toxicity studies are designed to assess the adverse effects that may occur shortly after a
single exposure to a substance.

Route Species Value Classification Reference
LDso: >2000 Low acute
Oral Rat o
mg/kg bw toxicity
) LDso: >5000 Low acute
Dermal Rabbit .
mg/kg bw toxicity

Experimental Protocol (General Overview): Acute oral toxicity is typically determined in rats
according to OECD Guideline 420 (Acute Oral Toxicity - Fixed Dose Procedure) or OECD 423
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(Acute Oral Toxicity - Acute Toxic Class Method). The substance is administered by gavage,
and animals are observed for mortality and clinical signs of toxicity for up to 14 days. For acute
dermal toxicity, OECD Guideline 402 is followed, where the substance is applied to the shaved
skin of rabbits, and the animals are observed for the same duration.

Skin Irritation and Sensitization

Skin Irritation: Allyl a-ionone is classified as a skin irritant.
Skin Sensitization: Allyl a-ionone is a known skin sensitizer.
Experimental Protocol (General Overview):

» Skin Irritation: The potential for skin irritation is typically assessed using the in vitro
reconstructed human epidermis (RhE) test method (OECD Guideline 439).

o Skin Sensitization: The skin sensitization potential is evaluated through a battery of tests,
often starting with in chemico (Direct Peptide Reactivity Assay, DPRA; OECD Guideline
442C) and in vitro (KeratinoSens™, LuSens; OECD Guideline 442D, h-CLAT, OECD
Guideline 442E) methods. For confirmation and potency assessment, the Local Lymph Node
Assay (LLNA) in mice (OECD Guideline 429) has been a standard in vivo method. Human
Repeat Insult Patch Tests (HRIPT) may be conducted to confirm the absence of sensitization
at specific concentrations under use conditions.

Logical Relationship for Skin Sensitization Assessment
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Adverse Outcome Pathway (AOP) for Skin Sensitization

Molecular Initiating Event:
Covalent binding to skin proteins

Genotoxicity Testing Workflow

Test Substance:
Allyl a-ionone

f in vitro positive or equivocal If in vitro positive or equfvocal

Conclusion on Genotoxic Potential

Hypothesized Metabolic Pathway of Allyl a-ionone

Excretion
(Urine, Feces)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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